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Compound of Interest

Compound Name: Oxaline

Cat. No.: B10820538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of

Oxaline, a fungal alkaloid with cytotoxic and antineoplastic properties. Adherence to these

protocols is critical to ensure personnel safety, maintain experimental integrity, and prevent

environmental contamination.

Immediate Safety and Handling Protocols
Oxaline is a bioactive compound isolated from Penicillium oxalicum that has been shown to

exhibit cytotoxic activity by inhibiting tubulin polymerization, leading to cell cycle arrest in the M

phase.[1][2] Due to its hazardous nature, including causing skin, eye, and respiratory irritation,

all handling of Oxaline must be conducted with strict adherence to the following safety

measures.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Oxaline, particularly

in its powdered form, to prevent accidental exposure.
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PPE Category Specification Rationale

Eye Protection

ANSI Z87.1-rated safety

glasses with side shields or

goggles

Protects eyes from airborne

particles and splashes.

Hand Protection

Chemical-resistant nitrile

gloves (double-gloving

recommended)

Prevents skin contact; nitrile

offers good chemical

resistance.

Body Protection Fully-buttoned laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved N95

respirator or higher

Required when handling the

powdered form to prevent

inhalation of airborne particles.

Engineering Controls
Engineering controls are the primary line of defense to minimize exposure to Oxaline.

Control Type Specification Rationale

Ventilation
Chemical fume hood or Class

II Biosafety Cabinet

Provides a contained

workspace to prevent the

inhalation of hazardous dust or

aerosols.

Weighing
Ventilated balance enclosure

or powder containment hood

Ensures containment of fine

powders during weighing

procedures.

Quantitative Data Summary
While specific quantitative toxicity data for Oxaline, such as an LD50 value, is not readily

available in the public domain, the following table summarizes its key chemical and physical

properties.
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Property Value

Molecular Formula C₂₄H₂₅N₅O₄

Molecular Weight 447.5 g/mol

CAS Number 55623-37-5

Appearance Solid

Solubility
Soluble in DMSO, Methanol, Ethanol, and

Dichloromethane

Storage Temperature -20°C

Experimental Protocol: Preparation of Oxaline Stock
Solution
This protocol outlines a general procedure for the preparation of an Oxaline stock solution for

in vitro experiments. All steps must be performed inside a certified chemical fume hood.

Materials:

Oxaline powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated pipettes

Vortex mixer

Procedure:

Acclimatization: Allow the vial of Oxaline powder to equilibrate to room temperature before

opening to prevent condensation.
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Weighing: Inside a ventilated balance enclosure, carefully weigh the desired amount of

Oxaline into a microcentrifuge tube.

Solubilization: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube to

achieve the desired stock concentration.

Dissolution: Securely cap the tube and vortex until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in small aliquots to minimize freeze-thaw cycles.

Operational Plans
Spill Response Plan
In the event of an Oxaline spill, immediate and appropriate action is required to contain the

material and decontaminate the area.

For Minor Spills (small quantity of solid):

Alert Personnel: Immediately alert others in the vicinity.

Don PPE: Ensure appropriate PPE is worn before cleanup.

Containment: Gently cover the spill with absorbent pads to prevent the powder from

becoming airborne.

Cleanup: Carefully sweep the solid material into a designated hazardous waste container.

Avoid generating dust.

Decontamination: Decontaminate the spill area with a suitable laboratory disinfectant or 70%

ethanol, followed by a thorough wash with soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous chemical waste.

For Major Spills:

Evacuate: Immediately evacuate the area.

Isolate: Restrict access to the contaminated area and close the doors.
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Notify: Inform the institutional Environmental Health and Safety (EHS) office and follow their

emergency procedures.

The logical workflow for handling an Oxaline spill is illustrated in the diagram below.
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Oxaline Spill Response Workflow

Oxaline Spill Occurs

Assess Spill Size

Minor Spill

Small

Major Spill

Large

Alert Personnel Evacuate Area

Don Appropriate PPE

Contain Spill

Clean Up Spill

Decontaminate Area

Dispose of Waste

End

Isolate Area

Notify EHS

Click to download full resolution via product page

Caption: Logical workflow for responding to an Oxaline spill.
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Disposal Plan
All Oxaline waste, including contaminated consumables and solutions, must be treated as

hazardous chemical waste.

Solid Waste: Collect all contaminated solid waste, such as gloves, pipette tips, and

microcentrifuge tubes, in a designated, clearly labeled hazardous waste container lined with

a heavy-duty plastic bag.

Liquid Waste: Collect all unused Oxaline solutions and contaminated solvents in a sealed,

labeled, and chemical-resistant hazardous waste container.

Disposal: All hazardous waste must be disposed of through the institution's Environmental

Health and Safety (EHS) office. Do not dispose of Oxaline or its waste down the drain.[4]

By adhering to these guidelines, researchers can safely handle Oxaline while minimizing risks

to themselves and the environment, thereby fostering a culture of safety and responsibility in

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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